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Compound of Interest

Compound Name: 2'-Bromopropiophenone

Cat. No.: B130235 Get Quote

A Technical Guide to the Physical Properties of 2'-
Bromopropiophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2'-
Bromopropiophenone (CAS No: 2114-00-3), with a specific focus on its melting and boiling

points. This document is intended to serve as a valuable resource for professionals in research

and development, offering curated data, standardized experimental protocols, and logical

workflow visualizations to support laboratory work and chemical synthesis.

Physical and Chemical Properties
2'-Bromopropiophenone, also known as α-Bromopropiophenone or 2-bromo-1-phenyl-1-

propanone, is an organic compound with the chemical formula C₉H₉BrO.[1] It serves as a

versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals

and other complex molecules.[1][2] The presence of a bromine atom at the alpha position to

the carbonyl group makes it a reactive building block for various chemical transformations.

Data Summary
The physical state of 2'-Bromopropiophenone at room temperature is reported inconsistently

across sources, described as both a colorless to pale yellow liquid and a white to off-white

crystalline solid.[1][2] This discrepancy may be attributed to the compound's low melting point,
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which is near ambient temperature, or variations in sample purity. The quantitative physical

properties are summarized below.

Property Value Conditions

Melting Point 42.0 °C (315.15 K) Atmospheric Pressure

Boiling Point 245-250 °C
Atmospheric Pressure (760

mmHg)[3][4][5]

247.5 °C
Atmospheric Pressure (760

mmHg)[1][6]

138-140 °C 14 mmHg[4]

137 °C 20 mmHg

105 °C 0.1 mmHg[4]

Density 1.4 g/mL at 25 °C[3][4]

1.417 g/cm³ Not Specified[2]

Refractive Index 1.571 (n20/D) at 20 °C[3][4]

1.572 Not Specified[5][7]

Molecular Weight 213.07 g/mol

Experimental Protocols
Detailed experimental procedures for the determination of the physical properties of 2'-
Bromopropiophenone are not explicitly published in the cited literature. However, the

following sections describe standard and widely accepted laboratory methodologies for

accurately measuring the melting and boiling points of a chemical compound such as this.

Melting Point Determination (Thiele Tube Method)
The capillary melting point technique is the most common method for determining the melting

point of a solid organic compound.

Apparatus:
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Thiele tube

High-boiling point oil (e.g., mineral oil, silicone oil)

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Bunsen burner or heating mantle

Sample of 2'-Bromopropiophenone

Procedure:

Sample Preparation: A small amount of finely powdered, dry 2'-Bromopropiophenone is

packed into the bottom of a capillary tube to a height of 2-3 mm.

Apparatus Setup: The Thiele tube is filled with oil to a level above the top sidearm. The

capillary tube is attached to the thermometer using a rubber band or wire, ensuring the

sample is level with the thermometer bulb.

Heating: The apparatus is gently heated at the sidearm of the Thiele tube. The convection

currents of the oil ensure uniform heat distribution.

Observation: The temperature is raised at a rate of approximately 1-2 °C per minute as the

expected melting point is approached.

Data Recording: The melting range is recorded from the temperature at which the first drop

of liquid appears to the temperature at which the entire sample has completely liquefied. A

pure substance typically exhibits a sharp melting range of 1-2 °C.

Boiling Point Determination (Distillation Method)
For determining the boiling point at atmospheric pressure, a simple distillation setup is

appropriate. For boiling points at reduced pressure (vacuum distillation), the setup is modified

with a vacuum source and manometer.

Apparatus:
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Round-bottom flask

Distillation head (Claisen adapter)

Condenser (Liebig or other)

Thermometer and adapter

Receiving flask

Heating mantle

Boiling chips

(For vacuum) Vacuum pump, vacuum trap, and manometer

Procedure:

Apparatus Assembly: The 2'-Bromopropiophenone sample is placed in the round-bottom

flask with a few boiling chips. The distillation apparatus is assembled securely. The

thermometer bulb should be positioned just below the level of the sidearm leading to the

condenser to accurately measure the temperature of the vapor.

Heating: The flask is heated gently using a heating mantle.

Equilibrium Establishment: The liquid is brought to a boil. The temperature reading on the

thermometer will rise and then stabilize as the vapor condenses on the thermometer bulb

and drips into the condenser.

Data Recording: The boiling point is the constant temperature observed on the thermometer

during the steady distillation of the liquid. The atmospheric pressure should also be recorded,

as boiling point is pressure-dependent.

Vacuum Distillation (if required): For measurements at reduced pressure, the system is

connected to a vacuum pump. The pressure is lowered to the desired level and stabilized

before heating begins. The boiling point and the corresponding pressure are recorded.
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Visualized Workflows and Relationships
To provide further context for laboratory professionals, the following diagrams illustrate key

logical workflows related to the characterization and synthesis of 2'-Bromopropiophenone.

Workflow for Physical Property Determination

Obtain Sample
(2'-Bromopropiophenone)

Assess Purity
(e.g., GC, NMR)

Melting Point
Determination

Boiling Point
Determination

Record and Report Data
(Temperature, Pressure)

Click to download full resolution via product page

Caption: A logical workflow for the experimental determination of physical properties.
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Conceptual Synthesis Pathway

Propiophenone
(Phenyl Ethyl Ketone)

α-Bromination Reaction

Brominating Agent
(e.g., Br₂ in Acetic Acid)

2'-Bromopropiophenone

Click to download full resolution via product page

Caption: A simplified diagram illustrating the synthesis of 2'-Bromopropiophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical properties of 2'-Bromopropiophenone (melting
point, boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130235#physical-properties-of-2-
bromopropiophenone-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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